Cas no 2228830-73-5 (2-(2-phenylethyl)cyclopropylmethanamine)

2-(2-Phenylethyl)cyclopropylmethanamine is a cyclopropane-containing amine derivative with a phenylethyl substituent, offering a unique structural motif for synthetic and pharmacological applications. Its rigid cyclopropyl ring enhances conformational stability, while the phenylethyl group provides aromatic interactions, making it a versatile intermediate in organic synthesis. This compound is particularly valuable in medicinal chemistry for designing bioactive molecules, including CNS-targeting agents, due to its potential to modulate receptor binding. The amine functionality allows for further derivatization, enabling the development of tailored compounds with optimized properties. High purity and well-defined stereochemistry are critical for reproducibility in research applications. Suitable for controlled environments, it requires proper handling due to its reactive amine group.
2-(2-phenylethyl)cyclopropylmethanamine structure
2228830-73-5 structure
Product Name:2-(2-phenylethyl)cyclopropylmethanamine
CAS No:2228830-73-5
MF:C12H17N
MW:175.270083189011
CID:6259411
PubChem ID:165850857
Update Time:2025-10-23

2-(2-phenylethyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 2-(2-phenylethyl)cyclopropylmethanamine
    • 2228830-73-5
    • [2-(2-phenylethyl)cyclopropyl]methanamine
    • EN300-1863894
    • Inchi: 1S/C12H17N/c13-9-12-8-11(12)7-6-10-4-2-1-3-5-10/h1-5,11-12H,6-9,13H2
    • InChI Key: LIMIYYKKBDDFOT-UHFFFAOYSA-N
    • SMILES: NCC1CC1CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 175.136099547g/mol
  • Monoisotopic Mass: 175.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 26Ų

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2-(2-phenylethyl)cyclopropylmethanamine Related Literature

Additional information on 2-(2-phenylethyl)cyclopropylmethanamine

Introduction to 2-(2-phenylethyl)cyclopropylmethanamine (CAS No. 2228830-73-5)

2-(2-phenylethyl)cyclopropylmethanamine, with the CAS number 2228830-73-5, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of amines and features a cyclopropyl ring substituted with a phenylethyl group, making it an intriguing subject for both academic research and industrial development.

The molecular formula of 2-(2-phenylethyl)cyclopropylmethanamine is C11H17N, and its molecular weight is approximately 163.25 g/mol. The compound's structure includes a cyclopropyl ring, which is known for its high reactivity due to the strain imposed by the three-membered ring. The presence of the phenylethyl group adds aromatic character and increases the compound's hydrophobicity, which can influence its biological activity and solubility properties.

In terms of physical properties, 2-(2-phenylethyl)cyclopropylmethanamine is typically a colorless to pale yellow liquid at room temperature. It has a characteristic amine odor and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. The compound's melting point and boiling point are not widely reported in the literature, but these properties can be determined through standard analytical techniques.

The synthesis of 2-(2-phenylethyl)cyclopropylmethanamine can be achieved through various routes, including the reaction of cyclopropylmethylamine with phenylethyl bromide or through the catalytic hydrogenation of a suitable precursor. Recent advancements in synthetic methods have focused on developing more efficient and environmentally friendly processes, such as using transition metal catalysts or microwave-assisted reactions to improve yield and reduce by-products.

In the field of pharmaceutical research, 2-(2-phenylethyl)cyclopropylmethanamine has shown promise as a lead compound for the development of new drugs. Its unique structure suggests potential interactions with various biological targets, including receptors, enzymes, and ion channels. Preliminary studies have indicated that this compound may exhibit activity against certain neurological disorders, such as anxiety and depression, due to its ability to modulate neurotransmitter systems.

Clinical trials involving 2-(2-phenylethyl)cyclopropylmethanamine-based drugs are still in their early stages, but preliminary results are encouraging. Researchers are particularly interested in its potential as an anxiolytic agent due to its selective interaction with GABA receptors. Additionally, there is ongoing research into its use as an antidepressant, with studies suggesting that it may have a favorable side-effect profile compared to existing medications.

Beyond pharmaceutical applications, 2-(2-phenylethyl)cyclopropylmethanamine has also been explored for its use in materials science. Its unique chemical structure makes it a suitable candidate for the development of new polymers and coatings with enhanced properties. For example, incorporating this compound into polymer matrices can improve their mechanical strength and thermal stability, making them suitable for use in advanced applications such as aerospace and electronics.

The environmental impact of 2-(2-phenylethyl)cyclopropylmethanamine is another area of active research. Studies have shown that this compound can be biodegraded under certain conditions, which is an important consideration for its industrial use. Efforts are being made to develop more sustainable production methods that minimize environmental footprint while maintaining high yields.

In conclusion, 2-(2-phenylethyl)cyclopropylmethanamine (CAS No. 2228830-73-5) is a versatile compound with significant potential in various fields. Its unique chemical structure and properties make it an attractive candidate for further research and development. As more studies are conducted, it is likely that new applications and uses will be discovered, further expanding the scope of this intriguing molecule.

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